(2-ETHOXY-1-NAPHTHYL)(4-METHYLPIPERAZINO)METHANONE

• IUPAC Name: (2-ethoxynaphthalen-1-yl)-(4-methylpiperazin-1-yl)methanone
• InChI: InChI=1S/C18H22N2O2/c1-3-22-16-9-8-14-6-4-5-7-15(14)17(16)18(21)20-12-10-19(2)11-13-20/h4-9H,3,10-13H2,1-2H3
• InChI Key: YLJYSBFCTMMVLF-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=C(C2=CC=CC=C2C=C1)C(=O)N3CCN(CC3)C
• Molecular Formula: C18H22N2O2
• Molecular Weight: 298.4 g/mol

Description

(2-Ethoxy-1-naphthyl)(4-methylpiperazino)methanone is an organic compound that features a naphthalene ring substituted with an ethoxy group and a piperazine ring substituted with a methyl group

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (2-ethoxy-1-naphthyl)(4-methylpiperazino)methanone typically involves the reaction of 2-ethoxy-1-naphthaldehyde with 4-methylpiperazine in the presence of a suitable catalyst. The reaction conditions often include a solvent such as ethanol or methanol and may require heating to facilitate the reaction. The product is then purified using techniques such as recrystallization or chromatography.

Industrial Production Methods

In an industrial setting, the production of this compound may involve large-scale batch reactors where the reactants are combined under controlled conditions. The use of automated systems for monitoring and controlling temperature, pressure, and reaction time ensures consistent product quality. The final product is typically isolated through filtration and drying processes.

Chemical Reactions Analysis

Types of Reactions

(2-Ethoxy-1-naphthyl)(4-methylpiperazino)methanone can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using reagents such as potassium permanganate or chromium trioxide, leading to the formation of corresponding carboxylic acids or ketones.

Reduction: Reduction reactions can be carried out using agents like sodium borohydride or lithium aluminum hydride, resulting in the formation of alcohols or amines.

Substitution: The compound can participate in nucleophilic substitution reactions, where the ethoxy or methylpiperazino groups are replaced by other functional groups.

Common Reagents and Conditions

Oxidation: Potassium permanganate in an acidic medium.

Reduction: Sodium borohydride in methanol.

Substitution: Alkyl halides in the presence of a base such as sodium hydroxide.

Major Products

Oxidation: Carboxylic acids or ketones.

Reduction: Alcohols or amines.

Substitution: Compounds with new functional groups replacing the ethoxy or methylpiperazino groups.

Scientific Research Applications

(2-Ethoxy-1-naphthyl)(4-methylpiperazino)methanone has several applications in scientific research:

Chemistry: Used as a building block in the synthesis of more complex organic molecules.

Biology: Investigated for its potential biological activity, including antimicrobial and anticancer properties.

Medicine: Explored as a potential therapeutic agent due to its ability to interact with biological targets.

Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of (2-ethoxy-1-naphthyl)(4-methylpiperazino)methanone involves its interaction with specific molecular targets, such as enzymes or receptors. The compound